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Compound of Interest

Compound Name: Palmitoyl Serinol

Cat. No.: B137549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Palmitoyl Serinol is a bioactive lipid that acts as an agonist of the G-protein coupled receptor

GPR119 and is involved in the cannabinoid receptor 1 (CB1)-dependent stimulation of

ceramide production.[1][2] Proper preparation of Palmitoyl Serinol stock solutions is critical for

obtaining reliable and reproducible results in in vitro and in vivo studies. This document

provides detailed protocols for the preparation, storage, and handling of Palmitoyl Serinol
stock solutions, along with relevant technical data and a diagram of its signaling pathway.

Physicochemical Properties and Solubility Data
Palmitoyl Serinol is a crystalline solid with the following properties:
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Property Value Reference

CAS Number 126127-31-9 [1]

Molecular Formula C₁₉H₃₉NO₃ [1]

Molecular Weight 329.5 g/mol [1]

Appearance
White to off-white crystalline

solid

Purity ≥95%

Solubility:
The solubility of Palmitoyl Serinol in common laboratory solvents is summarized below. It is

sparingly soluble in aqueous solutions.

Solvent Solubility Notes Reference

DMSO
50 mg/mL (151.74

mM)

Requires warming to

60°C and sonication.

DMF Slightly soluble -

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO
This protocol describes the preparation of a 50 mg/mL (151.74 mM) stock solution of Palmitoyl
Serinol in Dimethyl Sulfoxide (DMSO).

Materials:

Palmitoyl Serinol (crystalline solid)

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene or glass vial with a screw cap
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Warming plate or water bath set to 60°C

Ultrasonic bath

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh the desired amount of Palmitoyl Serinol powder in a sterile vial.

For example, to prepare 1 mL of a 50 mg/mL solution, weigh 50 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial. For a 50

mg/mL solution, add 1 mL of DMSO.

Dissolution:

Tightly cap the vial.

Warm the vial to 60°C using a warming plate or water bath.

Intermittently vortex or sonicate the solution until the Palmitoyl Serinol is completely

dissolved. Visually inspect the solution against a light source to ensure no solid particles

remain.

Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to minimize

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Preparation of Working Solutions
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For most cell-based assays, the high-concentration DMSO stock solution needs to be further

diluted in an appropriate aqueous buffer or cell culture medium.

Important Considerations:

Precipitation: Palmitoyl Serinol has low aqueous solubility. To avoid precipitation, it is

crucial to add the DMSO stock solution to the aqueous medium with vigorous vortexing or

mixing.

Final DMSO Concentration: The final concentration of DMSO in the working solution should

be kept as low as possible (typically <0.5%) to avoid solvent-induced cellular toxicity. A

vehicle control (medium with the same final concentration of DMSO) should always be

included in experiments.

Procedure:

Warm an aliquot of the Palmitoyl Serinol stock solution to room temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your experimental volume.

Add the calculated volume of the stock solution to the pre-warmed cell culture medium or

buffer while vortexing to ensure rapid dispersion and minimize precipitation.

Use the freshly prepared working solution immediately.

Stability and Storage
Form

Storage
Temperature

Stability Reference

Crystalline Solid -20°C ≥ 4 years

DMSO Stock Solution -20°C 1 month

DMSO Stock Solution -80°C 6 months

Note: To prevent product inactivation, avoid repeated freeze-thaw cycles of the stock solution.
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Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the signaling pathway of Palmitoyl Serinol and the

experimental workflow for preparing stock solutions.
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Caption: Palmitoyl Serinol signaling pathway.
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Stock Solution Preparation

Storage

1. Weigh Palmitoyl Serinol

2. Add Anhydrous DMSO

3. Warm (60°C) & Sonicate to Dissolve

4. Sterile Filter (Optional)

5. Aliquot into Single-Use Vials

Short-term:
-20°C (1 month)

Long-term:
-80°C (6 months)

Click to download full resolution via product page

Caption: Workflow for preparing Palmitoyl Serinol stock solutions.

Conclusion
The protocols outlined in this document provide a standardized method for the preparation of

Palmitoyl Serinol stock solutions, which is essential for ensuring the accuracy and

reproducibility of experimental results. Adherence to the recommended storage conditions will
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maintain the stability and activity of the compound. For further information, it is recommended

to consult the safety data sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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